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Compound of Interest

Compound Name: Diphenylborinic anhydride

Cat. No.: B055480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

diphenylborinic anhydride (CAS No. 4426-21-5). The information is intended to equip

laboratory personnel with the knowledge necessary to handle this compound safely.

Chemical and Physical Properties
Diphenylborinic anhydride, also known as oxybis(diphenylborane) or tetraphenyldiboroxane,

is a solid organic compound. A summary of its key physical and chemical properties is

presented in Table 1.
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Property Value

Molecular Formula C₂₄H₂₀B₂O[1][2][3]

Molecular Weight 346.04 g/mol [1][2][3]

Appearance
White to off-white or yellow powder or crystal[4]

[5]

Melting Point 135-140 °C[2]

Boiling Point 463 °C at 760 mmHg[2]

Density 1.08 g/cm³[2]

Flash Point 233.8 °C

Storage Temperature 2-8°C[2]

Hazard Identification and Classification
Diphenylborinic anhydride is classified as a hazardous substance. While specific quantitative

toxicity data such as LD50 and LC50 values are not readily available in the reviewed literature,

the hazards can be inferred from related compounds and available safety data sheets for

anhydrides. The primary hazards are associated with its reactivity and potential for causing

irritation.

GHS Hazard Classification (Inferred):

Based on information for similar anhydrides, the following GHS classifications may apply. It is

crucial to consult the supplier-specific Safety Data Sheet (SDS) for the most accurate and up-

to-date information.
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[6]

Skin Corrosion/Irritation Category 1B/2

H314: Causes severe skin

burns and eye damage or

H315: Causes skin irritation[6]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[6]

Respiratory Sensitization Category 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled[6]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[6]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation[6]

Hazard Pictograms (Anticipated):

Corrosion

Health Hazard

Exclamation Mark
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Click to download full resolution via product page

Caption: Anticipated GHS pictograms for diphenylborinic anhydride.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with

diphenylborinic anhydride.

Personal Protective Equipment (PPE):

A risk assessment should be conducted for any procedure involving this compound to

determine the appropriate level of PPE. The following table summarizes recommended PPE.

Body Part Recommended Protection

Eyes/Face Chemical safety goggles or a face shield.

Skin
Chemical-resistant gloves (e.g., nitrile) and a lab

coat.

Respiratory

A NIOSH-approved respirator (e.g., N95) should

be used, especially when handling the powder

outside of a fume hood.

Engineering Controls:

Work with diphenylborinic anhydride in a well-ventilated area, preferably within a chemical

fume hood.[7]

Ensure that an eyewash station and a safety shower are readily accessible.[8]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Recommended storage temperature is between 2°C and 8°C.[2]
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Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

moisture.[9][10]
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Caption: Key safe handling and storage practices for diphenylborinic anhydride.

Emergency Procedures
In the event of an emergency, follow these procedures and seek medical attention immediately.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[11]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing. Seek medical attention.

[11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.[11]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them 2-4 cupfuls of water or milk. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.

Fire-Fighting Measures:

Extinguishing Media: Use a dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire. A water spray can be used to cool containers.

Specific Hazards: Thermal decomposition may produce irritating and toxic gases, including

carbon monoxide and carbon dioxide.[9][10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures (Spill Cleanup):

A minor spill of solid diphenylborinic anhydride can be managed by trained personnel

following these general steps:
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Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Don Appropriate PPE: At a minimum, wear safety goggles, chemical-resistant gloves, and a

lab coat. A respirator may be necessary depending on the extent of the spill and the

ventilation.

Contain the Spill: Prevent the powder from spreading.

Clean Up: Carefully sweep or scoop the solid material into a labeled, sealable container for

disposal. Avoid generating dust.

Decontaminate: Clean the spill area with a suitable solvent (e.g., a soap and water solution),

and collect the cleaning materials for proper disposal.

Dispose of Waste: Dispose of the spilled material and all contaminated cleaning supplies as

hazardous waste in accordance with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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